Cas no 338777-93-8 (4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether)
4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzothiazine
- CDS1_001116
- Bionet1_000140
- Oprea1_190377
- DivK1c_002156
- HMS568C22
- 4-[(7-chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether
- 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether
-
- Inchi: 1S/C15H14ClNO3S2/c1-20-12-3-5-13(6-4-12)22(18,19)17-8-9-21-15-10-11(16)2-7-14(15)17/h2-7,10H,8-9H2,1H3
- InChI Key: OEGZBMHBIABDED-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)SCCN2S(C1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 474
- XLogP3: 3.5
- Topological Polar Surface Area: 80.3
4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662570-1mg |
7-Chloro-4-((4-methoxyphenyl)sulfonyl)-3,4-dihydro-2H-benzo[b][1,4]thiazine |
338777-93-8 | 98% | 1mg |
¥535.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662570-2mg |
7-Chloro-4-((4-methoxyphenyl)sulfonyl)-3,4-dihydro-2H-benzo[b][1,4]thiazine |
338777-93-8 | 98% | 2mg |
¥619.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662570-5mg |
7-Chloro-4-((4-methoxyphenyl)sulfonyl)-3,4-dihydro-2H-benzo[b][1,4]thiazine |
338777-93-8 | 98% | 5mg |
¥661.00 | 2024-05-18 |
4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether
Comprehensive Overview of 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether (CAS No. 338777-93-8)
The compound 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether (CAS No. 338777-93-8) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzothiazine core and a sulfonylphenyl methyl ether moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of a chloro substituent at the 7-position further enhances its reactivity and potential utility in targeted synthesis.
In recent years, the demand for heterocyclic compounds like 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with the growing focus on precision medicine. The compound's sulfonyl group also suggests possible applications in proteolysis-targeting chimeras (PROTACs), a hot topic in oncology research.
From a synthetic chemistry perspective, CAS No. 338777-93-8 exemplifies the challenges and opportunities in sulfonylation reactions and heterocyclic ring functionalization. Its benzothiazine core is structurally related to several FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. The methyl ether moiety adds another dimension to its physicochemical properties, influencing parameters like logP and membrane permeability—critical factors in drug design.
Analytical characterization of 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for verifying purity, especially given the compound's potential use in high-throughput screening libraries. Recent publications have highlighted its compatibility with click chemistry approaches, enabling modular derivatization for combinatorial chemistry applications.
Environmental and regulatory considerations for CAS No. 338777-93-8 follow standard protocols for organosulfur compounds. While not classified as hazardous under current guidelines, proper handling procedures are recommended due to its potential photoreactivity. Stability studies indicate optimal storage under inert atmosphere at low temperatures to preserve its chemical integrity over extended periods.
The commercial availability of 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Current pricing trends reflect its status as a low-volume high-value compound, with batch customization options for specific research needs. Patent landscapes suggest growing intellectual property activity around related benzothiazine derivatives, particularly in therapeutic areas like neurodegenerative diseases and metabolic disorders.
Future research directions for this compound may explore its bioconjugation potential or role in metal-organic frameworks (MOFs) for catalytic applications. The sulfonyl bridge offers opportunities for designing biodegradable linkers in prodrug development—an area gaining traction in sustainable pharma initiatives. Computational chemistry studies using molecular docking simulations could further elucidate its interactions with biological targets.
For laboratories working with CAS No. 338777-93-8, standard QC protocols should include residual solvent analysis and chiral purity assessment where applicable. The compound's UV absorption characteristics make it suitable for analytical method development using photodiode array detectors. Recent advancements in continuous flow chemistry present opportunities for optimizing its synthesis with improved atom economy and reduced waste generation.
In material science contexts, the π-conjugated system of 4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether suggests possible applications in organic electronics. Its thermal stability profile, currently under investigation, could determine suitability for high-temperature processes in polymer composite development. The compound's crystallinity properties are also of interest for X-ray diffraction studies probing solid-state packing arrangements.
As the scientific community increasingly values structural novelty in chemical research, 338777-93-8 represents an intriguing case study in privileged structure optimization. Its balanced lipophilicity profile and hydrogen bonding capacity make it a versatile intermediate for medicinal chemistry programs. Ongoing studies are evaluating its potential as a fluorescence quencher or FRET probe component in biochemical assays.
338777-93-8 (4-[(7-Chloro-2,3-dihydro-4H-1,4-benzothiazin-4-yl)sulfonyl]phenyl methyl ether) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)